(E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-furan-2-ylmethylideneamino]-N-(thiophen-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C21H16N6O2S/c22-19-17(21(28)23-12-14-6-4-10-30-14)18-20(26-16-8-2-1-7-15(16)25-18)27(19)24-11-13-5-3-9-29-13/h1-11H,12,22H2,(H,23,28)/b24-11+
• InChI Key: RQFMNDXCYSVHAI-BHGWPJFGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)N=CC4=CC=CO4)N)C(=O)NCC5=CC=CS5
• Isomeric SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)/N=C/C4=CC=CO4)N)C(=O)NCC5=CC=CS5
• Molecular Formula: C21H16N6O2S
• Molecular Weight: 416.5 g/mol

Description

(E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C21H16N6O2S and its molecular weight is 416.46. The purity is usually 95%.
BenchChem offers high-quality (E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-amino-1-((furan-2-ylmethylene)amino)-N-(thiophen-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related heterocyclic compounds have been extensively studied, demonstrating a variety of methodologies to prepare structurally complex molecules. For example, the synthesis of Schiff bases from 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes showcases the Gewald reaction as a versatile approach for constructing compounds with similar heterocyclic frameworks (Arora, Saravanan, Mohan, & Bhattacharjee, 2013). Furthermore, the exploration of reactions involving furan and thiophene derivatives highlights the potential for generating novel heterocyclic compounds through various synthetic strategies (Aleksandrov, El’chaninov, & Zablotskii, 2019).

Potential Applications

Although direct applications of the specific compound were not identified, related research indicates a strong interest in heterocyclic compounds for their antimicrobial properties and potential in drug discovery. Schiff bases, for instance, have been evaluated for antimicrobial activities, suggesting the relevance of this class of compounds in developing new therapeutic agents (Arora et al., 2013). Additionally, heterocyclic compounds derived from furan and thiophene are known for their versatile pharmacological activities, making them valuable scaffolds for medicinal chemistry exploration (Aleksandrov et al., 2019).